Cas no 94313-99-2 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester)

• Product name: 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester
• CAS No: 94313-99-2
• MF: C₂₁H₃₆N₂O₄
• MW: 380.521546363831
• CID: 807311
• PubChem ID: 216233

4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester
• hexadecyl 1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylate
• hexadecyl 2,4-dioxo-1H-pyrimidine-6-carboxylate
• 94313-99-2
• EINECS 304-999-7
• NS00040383
• DTXSID70241423
• SCHEMBL7183176

• Inchi： InChI=1S/C21H36N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-20(25)18-17-19(24)23-21(26)22-18/h17H,2-16H2,1H3,(H2,22,23,24,26)
• InChI Key： GKFRQFYVSXXTFY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(=O)C1=CC(=O)NC(=O)N1

Computed Properties

• Exact Mass: 380.26750763g/mol
• Monoisotopic Mass: 380.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 84.5Ų